Cas no 1895258-14-6 (1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine)
1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine
- EN300-1785708
- [1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine
- 1895258-14-6
-
- Inchi: 1S/C12H16FN/c1-9-3-4-10(11(13)7-9)12(8-14)5-2-6-12/h3-4,7H,2,5-6,8,14H2,1H3
- InChI Key: ONYAVVYXOYVUQN-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C=CC=1C1(CN)CCC1
Computed Properties
- Exact Mass: 193.126677677g/mol
- Monoisotopic Mass: 193.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1785708-0.05g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 0.05g |
$959.0 | 2023-09-19 | ||
| Enamine | EN300-1785708-0.1g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 0.1g |
$1005.0 | 2023-09-19 | ||
| Enamine | EN300-1785708-0.25g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 0.25g |
$1051.0 | 2023-09-19 | ||
| Enamine | EN300-1785708-0.5g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 0.5g |
$1097.0 | 2023-09-19 | ||
| Enamine | EN300-1785708-1.0g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1785708-2.5g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 2.5g |
$2240.0 | 2023-09-19 | ||
| Enamine | EN300-1785708-5.0g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1785708-10.0g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1785708-1g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 1g |
$1142.0 | 2023-09-19 | ||
| Enamine | EN300-1785708-5g |
[1-(2-fluoro-4-methylphenyl)cyclobutyl]methanamine |
1895258-14-6 | 5g |
$3313.0 | 2023-09-19 |
1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine
Introduction to 1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine (CAS No. 1895258-14-6)
1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1895258-14-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutylmethanamine core appended with a fluoro-substituted aromatic ring, which imparts unique physicochemical properties and biological activities. The presence of both fluoro and methyl substituents in the phenyl ring enhances its metabolic stability and binding affinity, making it a promising candidate for drug development.
The structural motif of 1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine combines the rigidity of the cyclobutane ring with the electronic and steric influences of the fluoro-4-methylphenyl group. This architecture is particularly interesting because it allows for precise tuning of pharmacokinetic and pharmacodynamic profiles. The fluoro atom, known for its ability to modulate lipophilicity and metabolic resistance, plays a crucial role in the compound's interaction with biological targets. Meanwhile, the methyl group contributes to steric hindrance, which can be exploited to improve selectivity and reduce off-target effects.
In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their widespread applications in medicinal chemistry. The fluoro group is renowned for its ability to enhance binding affinity, metabolic stability, and oral bioavailability, while also influencing drug transport properties. For instance, studies have demonstrated that fluorine substitution at the C-2 position of phenyl rings can significantly improve the efficacy of small-molecule drugs by increasing their interaction with enzymes or receptors. Similarly, the methyl group at the C-4 position can fine-tune the compound's shape and electronic distribution, further optimizing its biological activity.
The cyclobutylmethanamine moiety in 1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine introduces additional complexity to its pharmacological profile. Cycloalkylamines are known for their ability to enhance solubility and reduce lipophilicity, which can be beneficial for drug delivery systems. Moreover, the rigid cyclobutane ring can prevent conformational flexibility, ensuring that the compound adopts a specific orientation when interacting with biological targets. This rigidity is particularly valuable in designing molecules with high specificity, as it minimizes the risk of unintended interactions.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine may exhibit inhibitory effects on certain enzymes or receptors involved in metabolic diseases and neurological disorders. For example, preliminary simulations indicate that this compound could interact with monoamine oxidase (MAO) enzymes, which are implicated in conditions such as depression and Parkinson's disease. The combination of fluoro and methyl substituents is expected to enhance its binding affinity while maintaining selectivity over other enzymes.
The synthesis of 1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine presents unique challenges due to its complex structure. Traditional synthetic routes often involve multi-step reactions that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes using catalytic approaches or novel reaction conditions. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the cycloalkylamine core efficiently. Additionally, protecting group strategies have been refined to minimize side reactions and improve overall synthetic efficiency.
Once synthesized, 1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and purity, which are essential for subsequent biological testing. High-performance liquid chromatography (HPLC) is also employed to assess its chemical stability and impurity profiles under various storage conditions.
The biological evaluation of 1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine typically involves in vitro assays to assess its activity against relevant targets. These assays may include enzyme inhibition studies, receptor binding assays, or cell-based functional assays. Preliminary results from such studies could reveal potential therapeutic applications for this compound. For example, if it demonstrates inhibitory activity against an enzyme involved in inflammation or pain signaling, it might be explored further as a lead compound for developing novel therapeutics.
In vivo studies are also crucial for evaluating the efficacy and safety of 1-(2-fluoro-4-methylphenyl)cyclobutymethanamine before considering clinical development. Animal models are used to assess pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), as well as pharmacodynamic effects on disease-related endpoints. These studies provide valuable data on how the compound behaves within a living organism and help identify any potential adverse effects.
The role of computational tools in drug discovery cannot be overstated when discussing compounds like 1-(2-fluoro-4-methylphenyl)cyclobutymethanamine. Machine learning algorithms have been trained on vast datasets of chemical structures and biological activities to predict how different modifications will affect a molecule's properties. These predictions can guide experimental design by highlighting promising analogs or identifying critical structural features that need optimization.
Future research directions may focus on exploring derivatives of 1-(2-fluoro-4-methylphenyl)cyclobutymethanamine with enhanced potency or improved pharmacokinetic profiles. For instance, replacing the cyclobutane ring with other heterocycles or introducing additional substituents could lead to novel scaffolds with distinct biological activities. Additionally, investigating how stereochemistry influences activity could open up new avenues for optimization.
In conclusion,1-(2-fluoro-4-methylphenyl)cyclobutymethanamine(CAS No. 1895258-14-6) represents an intriguing example of how structural modifications can tailor molecular properties for therapeutic applications. The combination of specialized substituents,fluorine and ,methyl, along with the rigid cycloalkylamine backbone, makes this compound a versatile tool for medicinal chemists. Ongoing research efforts aim to unlock its full potential, leading to novel treatments for various diseases.
1895258-14-6 (1-(2-fluoro-4-methylphenyl)cyclobutylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)